Cas no 10045-89-3 (Ferrous ammonium sulfate)

• Product Name: Ferrous ammonium sulfate
• CAS No: 10045-89-3
• MF: FeH₈N₂O₈S₂
• MW: 284.047119140625
• MDL: MFCD00051039
• CID: 48344
• Update Time: 2025-10-29

Ferrous ammonium sulfate Chemical and Physical Properties

Names and Identifiers

• Ferrous ammonium sulfate
• Ammonium iron sulfate
• Ammonium iron sulfate (2:2:1)
• Ammonium iron(II) sulfate
• Caswell No. 459B
• Diammonium ferrous sulfate
• Diammonium iron sulfate
• EPA Pesticide Chemical Code 050506
• Ferroammonsulfat
• Ferrous ammonium sulfate (Fe(NH4)2(SO4)2)
• Ferrous diammonium disulfate
• HSDB 456
• Mohr's salt
• Mohr'sches salz
• Sulfuric acid, ammonium iron(2+) salt (2:2:1)
• Diammonium iron bis(sulphate)
• Sulfuric acid, iron(2+) ammonium salt (2:1:2)
• ammonium iron(2+) sulfate (2:1:2)
• iron - sulfuric acid ammoniate (1:1:1)
• ammonium ferrous sulfate
• ACS,98.5-1
• Ammoniumeisen(II)-sulfat
• FERROUS AMM SULFATE
• MOHR SALT
• NA-9122
• Mohrs salt
• Ammonium Ferrous Sulfate,(S)
• Ammonium Iron (II) Hexahydrate
• Ammonium Iron (II), Hexahydrate
• Fe.2H3N.2H2O4S.6H2O
• FERROUS AMMONIUM SULFATE, ACS
• Y2041
• iron ion(2+) diamine hexahydrate dihydrogensulfate
• Azane;hydrogen sulfate;iron(2+);hexahydrate
• lambda2-iron(2+) ion diamine dihydrogen sulfate

• MDL： MFCD00051039
• Inchi： 1S/Fe.2H3N.2H2O4S/c;;;2*1-5(2,3)4/h;2*1H3;2*(H2,1,2,3,4)/q+2;;;;/p-2
• InChI Key： IMBKASBLAKCLEM-UHFFFAOYSA-L
• SMILES： [Fe+2].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].[N+]([H])([H])([H])[H].[N+]([H])([H])([H])[H]

Computed Properties

• Exact Mass: 283.90700
• Monoisotopic Mass: 283.907149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 76
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 180
• Monoisotopic Mass: 283.907149
• Topological Polar Surface Area: 179
• Regular Charging: 0
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5

Experimental Properties

• Color/Form: Light blue-green monoclinic crystal or crystalline powder
• Density: 1.865
• Melting Point: 100 °C
• Boiling Point: 330 °C at 760 mmHg
• Flash Point: 330 °C at 760 mmHg
• PSA: 178.10000
• LogP: 0.81610
• Color/Form: Light blue-green monoclinic crystal or crystalline powder
• Merck: 13,523
• Solubility: Soluble in water, insoluble in ethanol.

Ferrous ammonium sulfate Security Information

• Hazardous Material transportation number：UN 2796 8/PG 2
• Hazard Category Code： R35
• Safety Instruction： S37/39-S26-S45-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R35
• Safety Term：S26;S36/37/39;S45

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal sulfates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Ferrous ammonium sulfate

Lambda2-Iron(2+) Ion Diamine Dihydrogen Sulfate (CAS No. 10045-89-3): Properties, Applications, and Industry Insights

The lambda2-iron(2+) ion diamine dihydrogen sulfate (CAS No. 10045-89-3) is a specialized coordination compound that has garnered significant attention in both academic research and industrial applications. This unique chemical entity, often referred to as iron(II) diamine sulfate complex, combines the redox-active properties of iron with the stabilizing effects of diamine ligands and sulfate anions. Its molecular structure features an octahedral coordination geometry where the iron(2+) ion is centrally positioned, creating a versatile platform for various chemical transformations.

From a structural perspective, the diamine dihydrogen sulfate component plays a crucial role in determining the compound's solubility and stability characteristics. The presence of both amine groups and sulfate ions creates a balanced electronic environment that makes this compound particularly useful in catalysis and materials science. Recent studies published in journals like Dalton Transactions have highlighted its potential as a precursor for advanced materials with tunable magnetic properties.

One of the most searched questions regarding lambda2-iron complexes relates to their stability under different environmental conditions. Research indicates that this particular compound maintains excellent stability in acidic to neutral pH ranges (pH 3-7), making it suitable for various industrial processes. The sulfate counterions contribute to this stability while also enhancing water solubility—a property frequently inquired about in academic forums and industry discussions.

In the context of current scientific trends, the iron(2+) diamine sulfate system aligns perfectly with the growing interest in sustainable chemistry solutions. Its potential applications in green catalysis have been explored in several recent studies, particularly for oxidation reactions that traditionally require harsh conditions. The compound's ability to participate in electron transfer processes while maintaining structural integrity makes it an attractive candidate for developing more environmentally friendly industrial protocols.

The materials science community has shown increasing interest in lambda2-iron coordination compounds for their potential in creating smart materials. When incorporated into polymer matrices or inorganic frameworks, these complexes can exhibit stimuli-responsive behavior. This property has led to investigations into their use in sensors and controlled-release systems—topics that consistently rank high in search engine queries related to advanced materials.

From an analytical chemistry perspective, the dihydrogen sulfate component of this compound provides distinct spectroscopic signatures that facilitate characterization. Fourier-transform infrared spectroscopy (FTIR) typically shows strong absorption bands around 1100 cm^-1 (S=O stretching) and 3200-3400 cm^-1 (N-H stretching), features that are commonly searched by researchers trying to identify similar compounds. These spectral markers, combined with the characteristic electronic transitions of the iron(2+) center in UV-Vis spectroscopy, create a unique fingerprint for this material.

Industrial applications of lambda2-iron(2+) ion diamine dihydrogen sulfate have expanded significantly in recent years. The textile industry utilizes its redox properties for specialized dyeing processes, while the water treatment sector explores its potential for contaminant removal. These practical applications generate substantial online search traffic, particularly from professionals seeking alternatives to conventional treatment chemicals.

The compound's safety profile is another frequently searched topic. While all chemicals require proper handling, iron diamine sulfate complexes generally exhibit lower toxicity compared to many transition metal compounds. This characteristic, combined with their effectiveness, makes them attractive for applications where environmental and health considerations are paramount—a growing concern reflected in search trends toward greener alternatives.

Recent advancements in computational chemistry have enabled more precise modeling of lambda2-iron coordination compounds, leading to better understanding of their electronic structure and reactivity. Density functional theory (DFT) calculations have proven particularly valuable in predicting the behavior of these systems, a topic that generates significant interest in both academic and industrial research circles.

As research continues, the potential applications of lambda2-iron(2+) ion diamine dihydrogen sulfate are expanding into emerging fields like molecular electronics and energy storage. Its unique combination of redox activity, structural stability, and synthetic accessibility positions it as a compound of growing importance in the development of next-generation materials and technologies.